Cas no 61563-38-0 (Isoquinoline, 7,8-dichloro-1,2,3,4-tetrahydro-2-methyl-, hydrochloride)

• Product Name: Isoquinoline, 7,8-dichloro-1,2,3,4-tetrahydro-2-methyl-, hydrochloride
• CAS No: 61563-38-0
• MF: C₁₀H₁₂Cl₃N
• MW: 252.567979812622
• CID: 474732
• PubChem ID: 21393850
• Update Time: 2025-04-19

Isoquinoline, 7,8-dichloro-1,2,3,4-tetrahydro-2-methyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 7,8-dichloro-1,2,3,4-tetrahydro-2-methyl-, hydrochloride
• 7,8-dichloro-2-methyl-3,4-dihydro-1H-isoquinoline,hydrochloride
• DTXSID50612930
• 7,8-Dichloro-2-methyl-1,2,3,4-tetrahydroisoquinoline--hydrogen chloride (1/1)
• 61563-38-0
• SCHEMBL11740393

• Inchi： 1S/C10H11Cl2N.ClH/c1-13-5-4-7-2-3-9(11)10(12)8(7)6-13;/h2-3H,4-6H2,1H3;1H
• InChI Key： KBROIJIRWITXGV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1CN(C)CC2)Cl.Cl

Computed Properties

• Exact Mass: 251.00376
• Monoisotopic Mass: 251.003532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24